Cas no 1248111-57-0 (methyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate)
methyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-1-acetic acid, α,3,5-trimethyl-, methyl ester
- methyl 2-(3,5-dimethyl-1h-pyrazol-1-yl)propanoate
- methyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate
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- Inchi: 1S/C9H14N2O2/c1-6-5-7(2)11(10-6)8(3)9(12)13-4/h5,8H,1-4H3
- InChI Key: CEBVOTSQRMOJMP-UHFFFAOYSA-N
- SMILES: C(N1N=C(C)C=C1C)(C)C(=O)OC
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 253.9±28.0 °C(Predicted)
- pka: 2.68±0.10(Predicted)
methyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M291331-100mg |
methyl 2-(3,5-dimethyl-1h-pyrazol-1-yl)propanoate |
1248111-57-0 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M291331-500mg |
methyl 2-(3,5-dimethyl-1h-pyrazol-1-yl)propanoate |
1248111-57-0 | 500mg |
$ 320.00 | 2022-06-04 | ||
| TRC | M291331-1g |
methyl 2-(3,5-dimethyl-1h-pyrazol-1-yl)propanoate |
1248111-57-0 | 1g |
$ 500.00 | 2022-06-04 | ||
| Life Chemicals | F2198-2570-0.25g |
methyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate |
1248111-57-0 | 95%+ | 0.25g |
$318.0 | 2023-09-06 | |
| Life Chemicals | F2198-2570-0.5g |
methyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate |
1248111-57-0 | 95%+ | 0.5g |
$335.0 | 2023-09-06 | |
| Life Chemicals | F2198-2570-1g |
methyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate |
1248111-57-0 | 95%+ | 1g |
$353.0 | 2023-09-06 | |
| Life Chemicals | F2198-2570-2.5g |
methyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate |
1248111-57-0 | 95%+ | 2.5g |
$706.0 | 2023-09-06 | |
| Life Chemicals | F2198-2570-5g |
methyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate |
1248111-57-0 | 95%+ | 5g |
$1059.0 | 2023-09-06 | |
| Life Chemicals | F2198-2570-10g |
methyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate |
1248111-57-0 | 95%+ | 10g |
$1483.0 | 2023-09-06 |
methyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on methyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate
Comprehensive Overview of Methyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate (CAS No. 1248111-57-0)
Methyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate (CAS No. 1248111-57-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and synthetic chemistry. This ester derivative, featuring a 3,5-dimethyl-1H-pyrazole moiety, is widely recognized for its versatility as a building block in the synthesis of more complex molecules. Its unique structural attributes make it a valuable intermediate for researchers exploring novel bioactive compounds.
The compound's methyl ester group enhances its solubility in organic solvents, facilitating its use in various chemical reactions. Recent trends in green chemistry have highlighted the importance of such intermediates, as they often enable more efficient and sustainable synthetic pathways. Scientists are particularly interested in its potential applications in drug discovery, where pyrazole derivatives are known to exhibit a broad range of biological activities, including anti-inflammatory and antimicrobial properties.
One of the most frequently searched questions regarding methyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate revolves around its synthetic routes. The compound is typically prepared through the esterification of 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid, a process that can be optimized for high yield and purity. Another common inquiry concerns its spectroscopic characterization, with NMR and IR spectroscopy being the primary techniques used to confirm its structure.
In the context of agrochemical innovation, this compound has shown promise as a precursor for the development of new crop protection agents. The 3,5-dimethylpyrazole scaffold is a key structural element in several commercially successful pesticides, driving further interest in its derivatives. Researchers are also investigating its role in the design of biodegradable materials, aligning with the global push toward environmentally friendly solutions.
The physicochemical properties of methyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate (CAS No. 1248111-57-0) are critical for its practical applications. It typically appears as a colorless to pale yellow liquid with a characteristic ester-like odor. Its stability under various conditions makes it suitable for long-term storage and transportation, a feature highly valued in industrial settings. Additionally, its compatibility with common organic reagents underscores its utility in multi-step synthetic sequences.
Recent advancements in computational chemistry have enabled researchers to predict the reactivity and potential applications of this compound with greater accuracy. Molecular docking studies, for instance, suggest that derivatives of methyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate could interact with specific enzyme targets, opening new avenues in medicinal chemistry. These insights are particularly relevant given the growing demand for targeted therapies in the pharmaceutical industry.
From a commercial perspective, the demand for high-purity intermediates like this compound continues to rise. Suppliers often emphasize its batch-to-batch consistency and compliance with international quality standards, such as ISO and GMP. These factors are crucial for laboratories and manufacturers requiring reliable materials for their research and production processes.
In summary, methyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate (CAS No. 1248111-57-0) represents a fascinating intersection of chemistry and innovation. Its applications span multiple industries, from pharmaceuticals to agriculture, and its study contributes to the broader understanding of heterocyclic chemistry. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation chemical solutions.
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